4-Nitrophenyl 2-O-(2,3,4,6-Tri-O-acetyl-alpha-D-mannopyranosyl)-alpha-D-mannopyranoside
Description
4-Nitrophenyl 2-O-(2,3,4,6-Tri-O-acetyl-α-D-mannopyranosyl)-α-D-mannopyranoside is a synthetic glycoside derivative extensively utilized in biomedical research. Its structure features a disaccharide core with acetyl protective groups at the 2, 3, 4, and 6 positions of the mannopyranosyl residue, linked via a 1→2 glycosidic bond to a 4-nitrophenyl aglycone. This compound serves as a critical substrate for studying glycosidase and glycosyltransferase activity, enabling the quantification of enzyme kinetics and specificity . Additionally, it is a precursor in synthesizing glycoconjugates and probing carbohydrate-protein interactions .
Properties
Molecular Formula |
C26H33NO17 |
|---|---|
Molecular Weight |
631.5 g/mol |
IUPAC Name |
[3,4,5-triacetyloxy-6-[4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]oxyoxan-2-yl]methyl acetate |
InChI |
InChI=1S/C26H33NO17/c1-11(29)37-10-18-21(38-12(2)30)23(39-13(3)31)24(40-14(4)32)26(43-18)44-22-20(34)19(33)17(9-28)42-25(22)41-16-7-5-15(6-8-16)27(35)36/h5-8,17-26,28,33-34H,9-10H2,1-4H3 |
InChI Key |
PZFOIXKCWZUCOH-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC=C(C=C3)[N+](=O)[O-])CO)O)O)OC(=O)C)OC(=O)C)OC(=O)C |
Origin of Product |
United States |
Preparation Methods
Glycosylation Reactions
Recent studies have shown that α-(1 → 2) linked mannopyranosyl di-, tri-, and tetrasaccharides can be obtained in one step from mannopyranosyl allyl orthoester under optimized reaction conditions. Sugar 1,2-orthoesters, by-products of chemical glycosylation reactions, can be rearranged in situ to give trans glycosides and have been used as donors in the synthesis of the latter glycosides with good regio- and stereo-selectivity.
Reaction with N,N-diethylaminosulfur trifluoride
Treatment of methyl 3,4,6-tri-O-benzyl-2-O-(2,3,4-tri-O-acetyl-α-D-mannopyranosyl)-α-D-mannopyranoside with N,N-diethylaminosulfur trifluoride (Et2NSF3), followed by O-deacetylation and catalytic hydrogenolysis, gives methyl 2-O-(6-deoxy-6-fluoro-α-D-mannopyranosyl)-α-D-mannopyranoside.
Data Table
| Property | Value |
|---|---|
| Molecular Formula | C26H33NO17 |
| Molecular Weight | 631.54 |
| CAS # | 26255-69-6 |
| Appearance | Typically exists as solids at room temperature |
| SMILES | CC(=O)OCC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC=C(C=C3)$$N+](=O)$$O-])CO)O)O)OC(=O)C)OC(=O)C)OC(=O)C |
| Synonyms | 4-Nitrophenyl-2-O-(2,3,4,6-tetra-O-acetyl-β-D-pyranoglucopyranosyl)-β-D-pyranoglucopyranoside |
| HS Tariff Code | 2934.99.9001 |
| Solubility (In Vitro) | May dissolve in DMSO (in most cases), if not, try other solvents such as H2O, Ethanol, or DMF with a minute amount of products to avoid loss of samples |
| Storage | Powder -20°C 3 years; 4°C 2 years; In solvent -80°C 6 months; -20°C 1 month |
| Shipping Condition | Room temperature (This product is stable at ambient temperature for a few days during ordinary shipping and time spent in Customs) |
Chemical Reactions Analysis
Types of Reactions
Hydrolysis: The compound undergoes hydrolysis in the presence of glycosidase enzymes, releasing 4-nitrophenol.
Substitution: The acetyl groups can be substituted with other protective groups or functional groups under specific conditions.
Common Reagents and Conditions
Hydrolysis: Glycosidase enzymes, water, and appropriate buffers.
Substitution: Acetyl chloride, acetic anhydride, and catalysts like pyridine.
Major Products
Hydrolysis: 4-nitrophenol and 2-O-(2,3,4,6-Tri-O-acetyl-alpha-D-mannopyranosyl)-alpha-D-mannopyranose.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
4-Nitrophenyl 2-O-(2,3,4,6-Tri-O-acetyl-alpha-D-mannopyranosyl)-alpha-D-mannopyranoside is widely used in:
Enzyme Assays: As a substrate for glycosidase enzymes to study their activity and kinetics.
Biochemical Research: To investigate carbohydrate metabolism and enzyme specificity.
Medical Research: In the development of diagnostic assays for enzyme deficiencies.
Industrial Applications: In the production of bioactive compounds and pharmaceuticals.
Mechanism of Action
The compound acts as a substrate for glycosidase enzymes. The enzyme binds to the compound and catalyzes the hydrolysis of the glycosidic bond, releasing 4-nitrophenol. The release of 4-nitrophenol can be monitored spectrophotometrically, providing a measure of enzyme activity.
Comparison with Similar Compounds
Data Table: Key Structural and Functional Comparisons
Biological Activity
4-Nitrophenyl 2-O-(2,3,4,6-Tri-O-acetyl-alpha-D-mannopyranosyl)-alpha-D-mannopyranoside is a synthetic carbohydrate compound that has garnered attention for its potential biological activities. This compound is a derivative of α-D-mannopyranoside and serves as a substrate for various enzymatic reactions, particularly in the context of glycosylation processes and enzyme assays.
- Molecular Formula : C26H33NO17
- Molecular Weight : 631.54 g/mol
- CAS Number : 26255-69-6
Biological Activity
The biological activity of this compound primarily revolves around its role as a substrate for specific enzymes such as α-mannosidase. This enzyme catalyzes the hydrolysis of mannose-containing oligosaccharides, which is crucial in various biological processes including glycoprotein metabolism and cellular signaling.
Enzyme Substrate Activity
- α-Mannosidase Substrate :
- Inhibition Studies :
Case Study 1: Enzymatic Assays
A study utilized 4-nitrophenyl α-D-mannopyranoside in enzymatic assays to determine the activity of recombinant human α-mannosidases. The results demonstrated a clear correlation between substrate concentration and enzyme activity, showcasing its effectiveness as a substrate in biochemical assays .
Case Study 2: Structural Analysis with Concanavalin A
Crystallographic studies involving Concanavalin A (Con A) complexed with derivatives of this compound revealed insights into the binding interactions at the molecular level. The study highlighted that the sugar-binding site of Con A exhibits specific electrostatic properties that enhance its affinity for mannose derivatives over glucose derivatives .
Data Table: Comparative Analysis of Related Compounds
Q & A
Q. What are the standard synthetic routes for preparing 4-nitrophenyl 2-O-(2,3,4,6-Tri-O-acetyl-α-D-mannopyranosyl)-α-D-mannopyranoside, and how are competing reaction pathways managed?
The compound is synthesized via regioselective glycosylation and acetylation. A common approach involves:
- Glycosylation : Condensation of acetylated mannopyranosyl donors (e.g., 2,3,4,6-tetra-O-acetyl-α-D-mannopyranosyl chloride) with 4-nitrophenyl α-D-mannopyranoside under Lewis acid catalysis (e.g., BF₃·Et₂O) to form the disaccharide backbone .
- Acetylation : Protecting free hydroxyl groups using acetic anhydride in pyridine to achieve full acetylation .
- Competing pathways : Side reactions (e.g., anomerization or over-acetylation) are minimized by controlling reaction temperature (0–5°C) and stoichiometry of the acetylating agent .
Purification typically involves silica gel chromatography, with yields ranging from 60% to 90% depending on the glycosylation efficiency .
Q. How is this compound used as a chromogenic substrate in enzyme activity assays?
The 4-nitrophenyl group serves as a chromophore for detecting glycosidase activity. Upon enzymatic hydrolysis of the glycosidic bond, 4-nitrophenol is released, which absorbs at 400–410 nm under alkaline conditions (pH 10–11). Key steps include:
- Assay setup : Dissolve the compound in buffer (e.g., 50 mM citrate-phosphate, pH 5.0) and incubate with the target enzyme (e.g., α-mannosidases) at 37°C .
- Kinetic measurement : Monitor absorbance increase over time using a spectrophotometer. Activity is calculated using the extinction coefficient of 4-nitrophenol (ε ≈ 18,500 M⁻¹cm⁻¹ at 405 nm) .
This method is highly sensitive for quantifying enzyme activity in purified proteins or crude extracts .
Advanced Research Questions
Q. How can regioselective acetylation challenges during synthesis be addressed to improve yield and purity?
Regioselectivity in acetylation is critical for avoiding structural ambiguities. Strategies include:
- Enzymatic acetylation : Use lipases (e.g., Novozym® 435) to selectively acetylate primary hydroxyl groups (e.g., C-6 of mannose) under mild conditions, minimizing side reactions .
- Temporary protecting groups : Introduce benzyl or tert-butyldimethylsilyl (TBDMS) groups at specific positions before acetylation, followed by selective deprotection .
- Monitoring : Use TLC or HPLC to track reaction progress and confirm regiochemistry via NMR (e.g., δ 2.0–2.2 ppm for acetyl protons in ¹H NMR) .
Q. What advanced analytical techniques are required to confirm the stereochemistry and purity of the compound?
- NMR spectroscopy : ¹H, ¹³C, and 2D NMR (COSY, HSQC) resolve anomeric configurations (α/β) and acetyl group positions. For example, α-mannopyranosyl signals appear at δ 5.2–5.4 ppm (¹H) and 95–100 ppm (¹³C) .
- Mass spectrometry : High-resolution ESI-MS or MALDI-TOF confirms molecular weight (e.g., [M+Na]⁺ at m/z 600–650) and detects impurities (<1% by area normalization in LC-MS) .
- X-ray crystallography : Single-crystal analysis validates absolute configuration, though this requires high-purity samples .
Q. How can computational modeling optimize reaction design for glycosylation steps?
Quantum mechanical calculations (e.g., DFT) and molecular dynamics simulate transition states to predict:
- Glycosylation efficiency : Energy barriers for different glycosyl donors (e.g., trichloroacetimidates vs. thioglycosides) .
- Stereochemical outcomes : Anomeric selectivity based on solvent polarity and catalyst interactions .
Tools like Gaussian or ORCA integrate with experimental data to refine reaction conditions (e.g., solvent, temperature) and reduce trial-and-error approaches .
Q. How do discrepancies in enzyme kinetic data for this substrate arise, and how can they be resolved?
Contradictions in Km or kcat values may stem from:
- Enzyme source variability : α-Mannosidases from different organisms (e.g., human vs. bacterial) exhibit distinct substrate specificities .
- Buffer effects : Ionic strength or pH alters enzyme conformation. Validate assays in multiple buffers (e.g., citrate-phosphate vs. Tris-HCl) .
- Substrate aggregation : Ensure the compound is fully solubilized using co-solvents (e.g., 5% DMSO) to avoid false activity readings .
Standardize protocols using reference enzymes (e.g., Jack Bean α-mannosidase) for cross-lab comparisons .
Methodological Resources
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
